Cas no 2034505-26-3 (ethyl 3-({2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)propanoate)

• Product Name: ethyl 3-({2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)propanoate
• CAS No: 2034505-26-3
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 5353348
• Update Time: 2025-05-20

ethyl 3-({2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)amino)-4-oxobutanoate
• ethyl 4-[2-(5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethylamino]-4-oxobutanoate
• ethyl 3-({2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)propanoate

• Inchi： 1S/C17H22N4O3/c1-3-24-17(23)5-4-16(22)19-10-11-21-13(2)12-15(20-21)14-6-8-18-9-7-14/h6-9,12H,3-5,10-11H2,1-2H3,(H,19,22)
• InChI Key： CVZSCTBZLPFKNJ-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)NCCN1C(C)=CC(C2C=CN=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 413
• XLogP3: 0.6
• Topological Polar Surface Area: 86.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 3-({2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)propanoate

Professional Introduction to Ethyl 3-({2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)propanoate (CAS No. 2034505-26-3)

Ethyl 3-({2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)propanoate, a compound with the CAS number 2034505-26-3, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers and drug developers.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a pyridin-4-yl moiety and a 1H-pyrazol-1-yl substituent. These aromatic rings are strategically positioned to interact with biological targets, which has led to its investigation in various therapeutic contexts. The presence of a carbamoyl group further enhances its potential for biological activity, as carbamoyl derivatives are known to modulate enzyme activity and receptor binding.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. Ethyl 3-({2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)propanoate has been studied for its potential role in these processes. Preliminary research suggests that this compound may interact with specific receptors and enzymes involved in inflammation, potentially making it a valuable candidate for the development of new therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex molecular framework of this compound. These synthetic strategies not only highlight the advancements in organic chemistry but also demonstrate the feasibility of producing such intricate molecules on a laboratory scale.

One of the most compelling aspects of Ethyl 3-({2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamoyl)propanoate is its potential application in drug discovery. The combination of the pyridin-4-yl and 1H-pyrazol-1-yl groups provides multiple sites for interaction with biological targets, which is essential for developing drugs with high specificity and efficacy. Additionally, the carbamoyl group enhances the compound's solubility and bioavailability, making it more suitable for therapeutic use.

Recent studies have also explored the pharmacokinetic properties of this compound. Understanding how a drug is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that Ethyl 3-({2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-y]ethyl}carbamoyl)propanoate exhibits favorable properties that could make it an attractive candidate for further development.

The field of medicinal chemistry continues to evolve rapidly, with new compounds being discovered and synthesized at an unprecedented pace. Ethyl 3-{(2-[5-methyl)-3-(pyridin)] ethanone}} (CAS No. 20345052653) is one such compound that exemplifies the innovative approaches being taken to address unmet medical needs. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are able to design and create molecules with tailored biological activities.

The potential applications of this compound extend beyond inflammation modulation. It has also been investigated for its role in neuroprotective therapies due to its ability to interact with central nervous system receptors. The intricate structure of Ethyl 3-{(2-[5-methyl)-3-(pyridin)] ethanone}} allows it to mimic natural bioactive molecules, potentially leading to novel treatments for neurological disorders.

In conclusion, Ethyl 3-{(2-[5-methyl)-3-(pyridin)] ethanone}} represents a significant advancement in the field of chemical and pharmaceutical research. Its complex molecular structure, characterized by functional groups such as pyridin,methyl,pyrazol,andcarbamoyl, makes it a promising candidate for various therapeutic applications. As research continues to uncover new biological activities and pharmacological properties, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.